Cas no 313402-72-1 (N1,N5-bis(2,4-dimethoxyphenyl)naphthalene-1,5-disulfonamide)
313402-72-1 structure
Product Name:N1,N5-bis(2,4-dimethoxyphenyl)naphthalene-1,5-disulfonamide
CAS No:313402-72-1
MF:C26H26N2O8S2
MW:558.623244762421
CID:6016141
PubChem ID:3123321
Update Time:2023-12-13
N1,N5-bis(2,4-dimethoxyphenyl)naphthalene-1,5-disulfonamide Chemical and Physical Properties
Names and Identifiers
-
- N1,N5-bis(2,4-dimethoxyphenyl)naphthalene-1,5-disulfonamide
- N~1~,N~5~-bis(2,4-dimethoxyphenyl)naphthalene-1,5-disulfonamide
- 1,5-Naphthalenedisulfonamide, N1,N5-bis(2,4-dimethoxyphenyl)-
- F0311-0528
- SR-01000417657-1
- 1-N,5-N-bis(2,4-dimethoxyphenyl)naphthalene-1,5-disulfonamide
- Oprea1_876746
- 313402-72-1
- AKOS000647195
- AG-690/12245670
- SR-01000417657
- Oprea1_170721
-
- Inchi: 1S/C26H26N2O8S2/c1-33-17-11-13-21(23(15-17)35-3)27-37(29,30)25-9-5-8-20-19(25)7-6-10-26(20)38(31,32)28-22-14-12-18(34-2)16-24(22)36-4/h5-16,27-28H,1-4H3
- InChI Key: METYNLDEWZFVTN-UHFFFAOYSA-N
- SMILES: C1(S(NC2=CC=C(OC)C=C2OC)(=O)=O)=C2C(C(S(NC3=CC=C(OC)C=C3OC)(=O)=O)=CC=C2)=CC=C1
Computed Properties
- Exact Mass: 558.11305814g/mol
- Monoisotopic Mass: 558.11305814g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 38
- Rotatable Bond Count: 10
- Complexity: 889
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 146Ų
Experimental Properties
- Density: 1.404±0.06 g/cm3(Predicted)
- Boiling Point: 758.1±70.0 °C(Predicted)
- pka: 8.51±0.50(Predicted)
N1,N5-bis(2,4-dimethoxyphenyl)naphthalene-1,5-disulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0311-0528-2μmol |
N1,N5-bis(2,4-dimethoxyphenyl)naphthalene-1,5-disulfonamide |
313402-72-1 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0311-0528-5μmol |
N1,N5-bis(2,4-dimethoxyphenyl)naphthalene-1,5-disulfonamide |
313402-72-1 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0311-0528-10μmol |
N1,N5-bis(2,4-dimethoxyphenyl)naphthalene-1,5-disulfonamide |
313402-72-1 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0311-0528-20μmol |
N1,N5-bis(2,4-dimethoxyphenyl)naphthalene-1,5-disulfonamide |
313402-72-1 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0311-0528-1mg |
N1,N5-bis(2,4-dimethoxyphenyl)naphthalene-1,5-disulfonamide |
313402-72-1 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0311-0528-2mg |
N1,N5-bis(2,4-dimethoxyphenyl)naphthalene-1,5-disulfonamide |
313402-72-1 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0311-0528-3mg |
N1,N5-bis(2,4-dimethoxyphenyl)naphthalene-1,5-disulfonamide |
313402-72-1 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0311-0528-4mg |
N1,N5-bis(2,4-dimethoxyphenyl)naphthalene-1,5-disulfonamide |
313402-72-1 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0311-0528-5mg |
N1,N5-bis(2,4-dimethoxyphenyl)naphthalene-1,5-disulfonamide |
313402-72-1 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0311-0528-10mg |
N1,N5-bis(2,4-dimethoxyphenyl)naphthalene-1,5-disulfonamide |
313402-72-1 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N1,N5-bis(2,4-dimethoxyphenyl)naphthalene-1,5-disulfonamide Related Literature
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
N. Soin,D. Boyer,K. Prashanthi,S. Sharma,A. A. Narasimulu,J. Luo,T. H. Shah,E. Siores,T. Thundat Chem. Commun., 2015,51, 8257-8260
-
Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
313402-72-1 (N1,N5-bis(2,4-dimethoxyphenyl)naphthalene-1,5-disulfonamide) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
- 2229220-02-2(3-(1-bromo-2-methylpropan-2-yl)-4-chloro-2-fluoropyridine)
- 893939-57-6(ethyl 2-3-(3,4-dimethoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylpropanoate)
Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk